BJP-07-017-3

Pin1 inhibition DELFIA assay Covalent inhibitor potency
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C35H45ClN8O6
Molecular Weight 709.2 g/mol
Cat. No. B15602740
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameBJP-07-017-3
Molecular FormulaC35H45ClN8O6
Molecular Weight709.2 g/mol
Structural Identifiers
InChIInChI=1S/C35H45ClN8O6/c1-43(30(45)20-36)29(18-22-10-3-2-4-11-22)34(49)44-17-8-7-15-28(44)33(48)42-27(19-23-21-40-25-13-6-5-12-24(23)25)32(47)41-26(31(37)46)14-9-16-39-35(38)50/h2-6,10-13,21,26-29,40H,7-9,14-20H2,1H3,(H2,37,46)(H,41,47)(H,42,48)(H3,38,39,50)/t26-,27-,28-,29-/m0/s1
InChIKeyCGODJOIFYRVRID-DZUOILHNSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

BJP-07-017-3 – Potent Covalent Pin1 Inhibitor with Validated DELFIA IC50 of 9 nM for Targeted Protein Degradation Research


BJP-07-017-3 (also designated 158A12) is a rationally designed, cell-permeable, covalent peptide inhibitor of the peptidyl-prolyl cis/trans isomerase Pin1, a key oncogenic driver in pancreatic ductal adenocarcinoma (PDAC) and other KRAS-driven malignancies [1]. The compound features a chloroacetamide electrophile that forms an irreversible covalent bond with Cys113, a highly conserved cysteine in the Pin1 active site, inducing conformational destabilization that leads to proteasome-dependent degradation [2]. BJP-07-017-3 has a molecular weight of 709.24 Da (formula C35H45ClN8O6, CAS 2468783-22-2) and is supplied as a solid with >98% purity by HPLC . The co-crystal structure of Pin1 in complex with BJP-07-017-3 has been deposited in the Protein Data Bank under accession code 6O34, providing atomic-level validation of the binding mode [2].

Covalent Pin1 inhibition studiesTarget engagement and binding-mode research
Targeted protein degradation researchProteasome-dependent Pin1 degradation in PDAC models
Structure-based drug designCo-crystal structure PDB 6O34 for computational modeling

Why Generic Pin1 Inhibitor Substitution Fails – BJP-07-017-3 Differentiation from Sulfopin, KPT-6566, and API-1


Pin1 inhibitors are mechanistically heterogeneous and cannot be interchanged without experimental validation. Commercially available Pin1-targeting agents span covalent and non-covalent modalities with order-of-magnitude differences in potency, divergent effects on protein thermal stability, and variable cellular Pin1 degradation capacity [1]. In head-to-head DELFIA assays performed under identical conditions, the covalent inhibitor Sulfopin is 5.9-fold less potent than BJP-07-017-3 (IC50 53 vs. 9 nM) and induces negligible thermal destabilization (ΔTm −0.64°C vs. −6.40°C), while KPT-6566 is 21-fold less potent (IC50 189 nM) and API-1 is essentially inactive (IC50 >100 µM) [1]. Even within the same covalent peptide series, structural modifications profoundly alter degradation efficiency—the parent compound BJP-06-005-3 binds Pin1 with a Ki of 48 nM, 3.2-fold weaker than BJP-07-017-3's Ki of 15 nM [2]. Furthermore, in cellular assays only BJP-07-017-3 and Sulfopin caused significant Pin1 degradation in BxPC3 pancreatic cancer cells; KPT-6566, API-1, and non-covalent peptide inhibitors did not [1]. These quantitative disparities mean that substituting BJP-07-017-3 with a cheaper generic Pin1 inhibitor risks nullifying target engagement, thermal destabilization, and downstream cellular degradation outcomes.

This Product
Covalent Cys113 engagement; substantial thermal destabilization
Generic Substitute
Non-covalent or weak covalent binders may lack thermal destabilization and cellular degradation capacity
This Product
Validated cellular Pin1 degradation in BxPC3 cells
Generic Substitute
KPT-6566, API-1, and non-covalent peptides fail to induce degradation despite reported binding
Similar product does not mean interchangeable product. Assay-response and degradation context may not transfer.

BJP-07-017-3 Quantitative Differentiation Evidence: Head-to-Head DELFIA IC50, Thermal Destabilization ΔTm, Binding Affinity Ki, and Cellular Degradation Data


BJP-07-017-3 DELFIA IC50 of 9 nM: 5.9-Fold Higher Potency Than Sulfopin and 21-Fold Higher Than KPT-6566 in Direct Comparison

In a head-to-head DELFIA (Dissociation-Enhanced Lanthanide Fluorescent Immunoassay) displacement assay conducted under identical conditions (6-h preincubation followed by 2-h incubation, protein:compound 1:2, 50 mM phosphate pH 7.5, 150 mM NaCl, 3% DMSO), BJP-07-017-3 (158A12) achieved an IC50 of 9 ± 1 nM against Pin1 [1]. The covalent Pin1 inhibitor Sulfopin yielded an IC50 of 53 ± 10 nM (5.9-fold less potent), KPT-6566 required 189 ± 39 nM (21-fold less potent), the non-covalent D-peptide 158A1 required 2,912 ± 103 nM (324-fold less potent), and the putative Pin1 ligand API-1 was essentially inactive at >100 µM (>11,000-fold less potent) [1]. This places BJP-07-017-3 as the most potent Pin1 inhibitor in this comprehensive head-to-head panel.

DELFIA IC50
Head-to-head
9 ± 1 nM
Reported top rank in tested set. Supports Pin1 inhibition assay context.
5.9× more potent than Sulfopin; 21× more potent than KPT-6566.
Pin1 inhibition DELFIA assay Covalent inhibitor potency

BJP-07-017-3 Induces −6.40°C Thermal Destabilization of Pin1: 10-Fold Greater Destabilization Than Sulfopin (−0.64°C)

In a thermal shift assay performed under standardized conditions (protein:compound 1:2, 20× Sypro Orange Dye, 50 mM phosphate pH 7.5, 150 mM NaCl, 3% DMSO final), BJP-07-017-3 induced a substantial negative shift in Pin1 melting temperature of ΔTm = −6.40 ± 0.04°C, indicating marked thermal destabilization of the protein upon covalent binding [1]. By contrast, Sulfopin produced only a minimal shift of ΔTm = −0.64 ± 0.00°C (10-fold smaller), KPT-6566 produced ΔTm = −8.40 ± 0.08°C (slightly greater destabilization but with 21-fold weaker binding potency), the non-covalent D-peptide stabilized the protein (ΔTm = +3.40 ± 0.16°C), and API-1 showed negligible effect (ΔTm = −0.30 ± 0.32°C) [1]. BJP-07-017-3 uniquely combines potent binding (IC50 9 nM) with substantial thermal destabilization, a dual property hypothesized to drive proteasome-dependent Pin1 degradation [1].

Thermal Destabilization
Head-to-head
ΔTm −6.40°C
Reported thermal destabilization context. Key parameter for degradation studies.
10× greater destabilization than Sulfopin (−0.64°C).
Thermal shift assay Protein destabilization Pin1 degradation

BJP-07-017-3 Ki of 15 nM: 3.2-Fold Tighter Binding Than Parent Compound BJP-06-005-3 (Ki 48 nM) and Marginally Superior to Sulfopin (Ki 17 nM)

BJP-07-017-3 demonstrates a binding affinity constant (Ki) of 15 nM as determined by DELFIA/FP-based assays , representing a 3.2-fold improvement over the earlier-generation compound BJP-06-005-3 (Ki = 48 nM in PPIase assay), which was the lead peptide inhibitor reported in the seminal Pinch et al. 2020 study [1]. BJP-07-017-3 also achieves a marginally superior Ki compared to Sulfopin (Ki = 17 nM by FP assay [2]), despite Sulfopin's substantially larger molecular scaffold difference [3]. This iterative optimization—from BJP-06-005-3 through systematic SAR to BJP-07-017-3—demonstrates affinity maturation achieved through rational structural modifications, including chloroacetamide optimization and amino acid residue substitutions .

Binding Affinity Ki
Cross-study comparable
15 nM
Reported SAR improvement. Affinity maturation over parent compound BJP-06-005-3.
3.2× improvement over BJP-06-005-3 (Ki 48 nM).
Binding affinity Covalent inhibitor optimization Structure-activity relationship

BJP-07-017-3 Induces Significant Cellular Pin1 Degradation in BxPC3 Pancreatic Cancer Cells at 25 µM, Matching Sulfopin While Outperforming KPT-6566 and API-1

In a cellular degradation assay using the BxPC3 pancreatic cancer cell line (wt-KRAS), cells were treated with 25 µM of each Pin1 inhibitor for 24 h, and Pin1 protein levels were assessed by western blot using a specific Pin1 antibody [1]. Among all tested compounds from the comparative panel, significant Pin1 degradation was observed only with BJP-07-017-3 and Sulfopin [1]. KPT-6566, API-1, and the non-covalent D-peptide 158A1 all failed to induce measurable Pin1 degradation under these conditions, despite KPT-6566 displaying a larger thermal destabilization ΔTm (−8.40°C) [1]. This result supports the hypothesis that the combination of high binding potency and moderate-to-strong thermal destabilization—uniquely achieved by BJP-07-017-3 (IC50 9 nM + ΔTm −6.40°C)—is required for effective cellular degradation [1].

Cellular Degradation
Head-to-head
Significant degradation
Supports targeted protein degradation endpoint context in BxPC3 cells.
KPT-6566 and API-1 did not induce degradation. 25 µM, 24 h.
Cellular Pin1 degradation Western blot Pancreatic cancer

BJP-07-017-3 Engages Pin1 via Irreversible Covalent Bond to Cys113 – Distinct Mechanism from Non-Covalent Inhibitors API-1 and D-Peptide Confirmed by X-Ray Crystallography (PDB 6O34)

BJP-07-017-3 exerts its inhibitory activity through an irreversible covalent mechanism: the chloroacetamide warhead forms a covalent bond with Cys113, a highly conserved active-site cysteine in Pin1 [1]. The elimination of this electrophile (compound 158B3) abolishes activity (IC50 >10 µM, ΔTm = +0.62°C), confirming that covalent engagement is essential for both potency and thermal destabilization [2]. The co-crystal structure of Pin1 in complex with BJP-07-017-3 (PDB ID: 6O34, resolution 1.57 Å) provides atomic-level validation of the Cys113 covalent adduct and the compound's binding pose within the Pin1 active site [2][3]. In contrast, non-covalent Pin1 ligands such as API-1 and the D-peptide 158A1 bind reversibly and fail to induce thermal destabilization or cellular degradation [2]. The covalent mechanism ensures durable, washout-resistant target engagement—a property not shared by reversible Pin1 inhibitors.

Covalent Mechanism
Class-level
Cys113 adduct (PDB 6O34)
Structure-based validation context. Supports washout-resistant target engagement studies.
Electrophile removal abolishes activity. Distinct from non-covalent inhibitors.
Covalent inhibitor Cys113 targeting X-ray crystallography Structure-based design

BJP-07-017-3 Best-Fit Research and Industrial Application Scenarios Based on Quantitative Differentiation Evidence


High-Sensitivity Biochemical Pin1 Inhibition Assays (DELFIA, FP, PPIase) Requiring Maximal Potency

For laboratories running DELFIA or fluorescence polarization (FP) displacement assays to screen Pin1 inhibitors or quantify Pin1 target engagement, BJP-07-017-3 offers the highest potency among commercially available Pin1 inhibitors (IC50 = 9 ± 1 nM, Ki = 15 nM), outperforming Sulfopin by 5.9-fold, KPT-6566 by 21-fold, and API-1 by >11,000-fold in head-to-head testing [1]. Its covalent mechanism ensures saturated target labeling at low nanomolar concentrations, reducing the compound quantity required per assay plate and minimizing DMSO carryover artifacts. The co-crystal structure (PDB 6O34) further enables rational assay design and binding-mode interpretation [2].

Cellular Thermal Shift Assays (CETSA) and In Vitro Protein Stability Studies for Pin1 Degrader Development

BJP-07-017-3 is uniquely suited as a reference compound for thermal stability-based Pin1 engagement studies. It induces a robust ΔTm of −6.40 ± 0.04°C, 10-fold greater than Sulfopin (−0.64°C), providing a large assay window for detecting compound-induced Pin1 destabilization [1]. Researchers developing next-generation Pin1 degraders (molecular crowbars) can use BJP-07-017-3 as the benchmark for evaluating whether new analogs achieve the requisite combination of potent binding plus thermal destabilization, as established by the SAR framework in Alboreggia et al. [1].

Targeted Pin1 Degradation Studies in KRAS-Driven Pancreatic, Breast, and Lung Cancer Cell Models

BJP-07-017-3 is one of only two Pin1 inhibitors (alongside Sulfopin) demonstrated to induce significant cellular Pin1 degradation in BxPC3 pancreatic cancer cells at 25 µM [1]. Researchers studying Pin1 as a therapeutic target in KRAS-mutant cancers—including PDAC (BxPC3, MIA-PaCa-2, PANC-1), breast cancer (MDA-MB-231), prostate cancer (PC3), and NSCLC (A549)—should select BJP-07-017-3 for cellular degradation experiments, as KPT-6566, API-1, and non-covalent peptide inhibitors fail to produce measurable Pin1 degradation in these models [1].

Structure-Based Drug Design and Computational Chemistry Using a Validated Co-Crystal Structure (PDB 6O34)

The availability of a high-resolution (1.57 Å) X-ray co-crystal structure of Pin1 in complex with BJP-07-017-3 (PDB 6O34) provides an experimentally validated template for structure-based drug design, molecular docking, and molecular dynamics simulations [1]. Medicinal chemistry teams optimizing covalent Pin1 inhibitors or designing PROTACs and molecular glues can use the atomic coordinates of the BJP-07-017-3 binding pose—including the Cys113 covalent adduct geometry—to guide rational modifications. No equivalent co-crystal structure is publicly available for KPT-6566 or API-1 bound to Pin1, giving BJP-07-017-3 a unique advantage for computational workflows [1].

Application
Selection Property
Validation Focus
Pin1 inhibition assays (DELFIA, FP)
Assay potency context
Target engagement and IC50 benchmarking
Thermal shift assays (CETSA)
Thermal destabilization review
Degrader development and SAR benchmarking
PDAC cell-model degradation studies
Cell-model endpoint review
Cellular Pin1 degradation in KRAS-driven models
Computational chemistry & SBDD
PDB 6O34 co-crystal context
Docking, MD simulations, and PROTAC design

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


Quote Request

Request a Quote for BJP-07-017-3

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.